Cas no 1807202-89-6 (Methyl 4-chloro-3-cyano-5-fluorobenzoate)

• Product Name: Methyl 4-chloro-3-cyano-5-fluorobenzoate
• CAS No: 1807202-89-6
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• CID: 4949828
• Update Time: 2025-06-08

Methyl 4-chloro-3-cyano-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-cyano-5-fluorobenzoate

• Inchi： 1S/C9H5ClFNO2/c1-14-9(13)5-2-6(4-12)8(10)7(11)3-5/h2-3H,1H3
• InChI Key： SXGZPMPWWUUHPE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)OC)=CC=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloro-3-cyano-5-fluorobenzoate

Comprehensive Overview of Methyl 4-chloro-3-cyano-5-fluorobenzoate (CAS No. 1807202-89-6)

Methyl 4-chloro-3-cyano-5-fluorobenzoate (CAS No. 1807202-89-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro, cyano, and fluoro substituents on a benzoate backbone, makes it a versatile building block for designing high-performance compounds. The growing demand for fluorinated compounds in drug discovery and heterocyclic chemistry has positioned this ester as a critical reagent in modern synthetic workflows.

In recent years, the compound has garnered attention due to its role in developing next-generation APIs (Active Pharmaceutical Ingredients) and small-molecule inhibitors. Researchers highlight its utility in cross-coupling reactions and palladium-catalyzed transformations, which are pivotal for creating complex molecular architectures. The presence of both electron-withdrawing (-CN, -F) and electron-donating groups (-COOCH3) enables precise tuning of reactivity, a feature highly sought after in medicinal chemistry.

From an industrial perspective, Methyl 4-chloro-3-cyano-5-fluorobenzoate aligns with the trend toward sustainable synthesis. Its applications in green chemistry protocols, such as solvent-free reactions or catalytic hydrogenation, resonate with the global push for eco-friendly manufacturing. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its high purity (>98%), meeting stringent standards for GMP-compliant production.

The compound’s stability under ambient conditions and compatibility with microwave-assisted synthesis further enhance its appeal. Recent patents disclose its use in anticancer agent scaffolds and biodegradable polymers, addressing key challenges in personalized medicine and environmental sustainability. These innovations respond to frequent search queries like "fluorinated benzoates in drug design" or "multifunctional ester applications," reflecting its relevance in cutting-edge research.

For suppliers and distributors, ensuring regulatory compliance (e.g., REACH, FDA) is paramount. The compound’s CAS No. 1807202-89-6 serves as a unique identifier for global trade, while its MSDS details safe handling practices. As the demand for high-value intermediates surges, Methyl 4-chloro-3-cyano-5-fluorobenzoate remains a focal point for R&D investments, particularly in oncology and central nervous system therapeutics.

In summary, this ester’s multifaceted applications—from catalysis to material science—underscore its significance in contemporary chemistry. Its alignment with AI-driven drug discovery trends and automated synthesis platforms ensures its enduring role in scientific advancement.